Chromium(6+)
Overview
Description
Chromium(6+), also known as hexavalent chromium, is a highly oxidizing form of chromium that is a significant environmental threat due to its toxicity and carcinogenic properties. It is commonly found in various industrial processes and can contaminate water and soil, leading to adverse health effects in humans and animals . Chromium in its hexavalent state is usually associated with oxygen, forming compounds like chromate [CrO4]2−, which are characterized by their strong oxidizing nature and their ability to form stable structures in certain environments .
Synthesis Analysis
The synthesis of chromium complexes can be achieved under specific conditions, such as solvothermal methods. For instance, a chromium-antimony–sulfide complex was synthesized using CrCl3•6H2O, Sb2S3, and S in the presence of triethylenetetramine at 433 K . This demonstrates the versatility of chromium in forming various coordination compounds under controlled conditions.
Molecular Structure Analysis
Chromium(6+) typically forms tetrahedral [CrO4]2− ions in its compounds. However, chromium can exist in several oxidation states, each with distinct coordination geometries. For example, Cr3+ ions often exhibit octahedral coordination with oxygen, while Cr6+ ions form tetrahedral coordination . The molecular structure of chromium compounds can vary significantly, influencing their physical and chemical properties .
Chemical Reactions Analysis
Hexavalent chromium is a strong oxidant, which makes it reactive in various chemical reactions. It has been traditionally used in organic synthesis, but concerns over metal waste have reduced its use as a stoichiometric oxidant . The reactivity of chromium compounds is highly dependent on their oxidation state and the surrounding environmental conditions, such as pH and redox potential .
Physical and Chemical Properties Analysis
Chromium(6+) compounds, such as chromates, are known for their vivid colors and strong oxidizing properties. The physical and chemical properties of chromium compounds are influenced by factors like coordination geometry and the nature of their ligands. For example, the crystal structure of a basic chromium acetate compound shows a complex cation with three chromium atoms linked to a central oxygen atom, each chromium atom being octahedrally coordinated . The electrical, optical, and magnetic properties of chromium-substituted nanoferrites also demonstrate the impact of chromium's oxidation state on material properties .
Relevant Case Studies
Case studies involving chromium(6+) often focus on its environmental impact and the health risks associated with its exposure. For instance, chromium contamination in water and soil has been extensively studied, highlighting the need for effective remediation strategies to mitigate its toxic effects . Additionally, the role of chromium in biological systems, such as its essentiality for proper carbohydrate and lipid metabolism in mammals, has been explored, although its molecular function remains elusive .
Scientific Research Applications
Chemistry and Analytical Challenges : Chromium(6+) is known for its strong oxidizing nature, especially in acidic conditions. Its chemistry, including various oxidation states and geometries, poses significant analytical challenges in environmental samples (Shupack, 1991).
Toxicological Studies : The toxic effects of Chromium(6+) on the photosynthetic and photoreceptive apparatus of the alga Chlamydomonas reinhardtii have been explored, indicating its use in environmental toxicity studies (Rodriguez et al., 2007).
Biosorption and Biotransformation : Research has delved into the biosorption and biotransformation mechanisms of Chromium(6+) by microorganisms, offering insights into bioremediation strategies for Chromium(6+) pollution (Jobby et al., 2018).
Environmental Impact and Remediation : Chromium(6+) has been studied in the context of its environmental impact, specifically its toxicity in aquatic life, and the evaluation of potential biomarkers for chromium exposure (Gendusa & Beitinger, 1992).
Microbial Interaction and Bioremediation : Various studies have focused on the interaction of chromium with microorganisms and plants, understanding its effects, and exploring the potential of bioremediation technologies to address Chromium(6+) pollution (Dhal et al., 2013).
Health Risk and Strategies in Europe : An overview of Chromium(6+) pollution in European water, its sources, health risks, and the various remediation strategies available has been provided (Tumolo et al., 2020).
Chromium in the Environment : The role of Chromium(6+) in environmental pollution, its effects on human and animal health, and the use of biological remediation technologies for cleaning up contaminated areas are discussed (Zayed & Terry, 2003).
Detoxification by Microorganisms : The ability of specific microorganisms, such as Bacillus cereus B1, to transform toxic Chromium(6+) into less harmful forms has been investigated, highlighting potential applications in bioremediation (Ramírez & Benítez-Campo, 2014).
Occupational Health Implications : Studies have also focused on the levels of Chromium(6+) in specific occupational settings, such as metal plating industries, and its impact on workers' health (Rizky & Mukono, 2018).
Chromium Cycle Analysis : The global cycle of Chromium, including its mining, use in industries, and discard, has been analyzed to understand its environmental and health impacts (Johnson et al., 2006).
Safety And Hazards
Hexavalent chromium is harmful to the eyes, skin, and respiratory system . It is known to cause cancer, especially if airborne and inhaled where it can cause lung cancer . Workers who are exposed to hexavalent chromium are at increased risk of developing lung cancer, asthma, or damage to the nasal epithelia and skin .
Future Directions
Due to the toxicity of hexavalent chromium, several treatments, including chemical, biological, and physical approaches, are being used to reduce Cr (VI) waste in the surrounding environment . Furthermore, research is being conducted on the ecology and biogeography of Cr (VI)-resistant microorganisms in inhospitable environments, and their use for detoxifying Cr (VI) and other applications .
properties
IUPAC Name |
chromium(6+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cr/q+6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOPOVCBBYLSVDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Cr+6] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cr+6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7023982 |
Source
|
| Record name | Chromium (VI) ion | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7023982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
51.996 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Chromium(6+) | |
CAS RN |
18540-29-9 |
Source
|
| Record name | Chromium(6+) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18540-29-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Chromium hexavalent ion | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018540299 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Chromium (VI) ion | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7023982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Chromium, ion (Cr6+) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.132.559 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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